Cas no 2287279-37-0 (1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine)

• Product Name: 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine
• CAS No: 2287279-37-0
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 6390723
• PubChem ID: 165856309
• Update Time: 2025-11-04

1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2287279-37-0
• EN300-6750667
• 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine

• Inchi： 1S/C11H16N4O/c1-8(16-2)6-7-15-10-5-3-4-9(12)11(10)13-14-15/h3-5,8H,6-7,12H2,1-2H3
• InChI Key： HCIPLTMKOBPAQG-UHFFFAOYSA-N
• SMILES： O(C)C(C)CCN1C2C=CC=C(C=2N=N1)N

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66Ų

Additional information on 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine

Comprehensive Overview of 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine (CAS No. 2287279-37-0)

1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine (CAS No. 2287279-37-0) is a specialized organic compound belonging to the benzotriazole family. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and utility in various high-value applications.

The molecular structure of 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine features a benzotriazole core substituted with a 3-methoxybutyl group and an amine functional group. This combination imparts distinct reactivity and stability, making it a versatile intermediate in organic synthesis. The compound’s CAS No. 2287279-37-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In the context of current trends, 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine aligns with the growing demand for heterocyclic compounds in drug discovery. The pharmaceutical industry, in particular, is keen on leveraging its potential as a building block for small-molecule therapeutics. Its benzotriazole scaffold is known for its bioactivity, which is why it is frequently investigated for antimicrobial, anti-inflammatory, and anticancer properties.

Another area of interest is the compound’s role in agrochemical research. With the global push for sustainable farming practices, scientists are exploring novel crop protection agents that are both effective and environmentally friendly. The structural features of 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine make it a candidate for developing next-generation pesticides and herbicides.

From a materials science perspective, this compound is being studied for its potential in polymer stabilization and corrosion inhibition. The benzotriazole moiety is well-known for its ability to absorb UV light and act as a radical scavenger, which is crucial for enhancing the durability of plastics and coatings. As industries seek more efficient additives to improve material performance, 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine presents a promising avenue for innovation.

Synthesis of 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine typically involves multi-step organic reactions, including alkylation and amination processes. Researchers are continually optimizing these methods to improve yield, purity, and scalability. Green chemistry principles are also being applied to reduce waste and energy consumption during production, aligning with the broader sustainability goals of the chemical industry.

For those searching for CAS No. 2287279-37-0 or 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine, it is essential to consult reliable suppliers and databases to ensure accurate information. The compound’s applications are still under investigation, and ongoing research may uncover additional uses in the future. As with any specialized chemical, proper handling and storage are critical to maintaining its integrity and performance.

In summary, 1-(3-methoxybutyl)-1H-1,2,3-benzotriazol-4-amine (CAS No. 2287279-37-0) represents a fascinating subject of study in modern chemistry. Its potential spans multiple industries, from pharmaceuticals to materials science, making it a compound of significant interest. As research progresses, its role in addressing contemporary challenges such as drug development, sustainable agriculture, and advanced materials will likely become even more prominent.